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Compound of Interest

Compound Name: P-88-8991

CAS No.: 133454-55-4

Cat. No.: B1671728

Get Quote

Compound Identity:

Code Name: P-88-8991 (P-88)[1][2]

Chemical Name: 1-[4-[3-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]propoxy]-3-

methoxyphenyl]ethanol[1][2][3]

CAS Number: 133454-55-4[1]

Molecular Formula: C₂₄H₂₉FN₂O₄[1][4]

Molecular Weight: 428.50 g/mol [1]

Mechanistic Causality: P-88 is generated via the carbonyl reduction of iloperidone.[1] Unlike

many metabolites that are merely clearance products, P-88 retains significant pharmacological

activity.[1] It exhibits high affinity for 5-HT₂A (serotonin) and α₁-adrenergic receptors,

contributing to the parent drug's clinical profile but with a distinct blood-brain barrier penetration

profile compared to the P-95 (carboxyl) metabolite.[1]

Synthesis Strategy: The most robust route for research-grade synthesis is the direct

chemoselective reduction of iloperidone. This approach is superior to de novo convergent
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synthesis because it utilizes the commercially available or easily synthesized parent drug,

ensuring the complex benzisoxazole-piperidine scaffold remains intact.[1]

Part 2: Experimental Protocol
Workflow Visualization
The following diagram illustrates the reaction pathway and critical decision points.

Iloperidone
(Starting Material)

Reduction Step
(NaBH4 / MeOH)

 0-5°C, 2h Acidic Quench
(pH Adjustment)

 Acetone/HCl P-88-8991
(Racemic Alcohol)

 Extraction & Cryst.

Click to download full resolution via product page

Caption: Synthesis pathway for P-88-8991 via chemoselective carbonyl reduction of

iloperidone.

Step-by-Step Synthesis Protocol
Safety Precaution: P-88-8991 is a potent bioactive agent.[1] Handle in a fume hood with full

PPE.[1] It is a potential QT-interval prolonger; avoid accidental ingestion or inhalation.[1]

1. Reagents & Materials:

Substrate: Iloperidone (1.0 eq)[1]

Reductant: Sodium Borohydride (NaBH₄) (1.5 eq)[1]

Solvent: Anhydrous Methanol (MeOH) (10-15 volumes)

Quench: Acetone & 1N HCl

Extraction: Dichloromethane (DCM)[1]

2. Reaction Procedure:

Dissolution: Charge a round-bottom flask with Iloperidone (4.26 g, 10 mmol) and Methanol

(50 mL). Stir until a clear suspension/solution is obtained.
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Cooling: Cool the mixture to 0–5°C using an ice bath. Rationale: Low temperature minimizes

over-reduction or side reactions with the benzisoxazole ring.

Addition: Slowly add NaBH₄ (0.57 g, 15 mmol) portion-wise over 20 minutes. Caution:

Hydrogen gas evolution will occur.[1] Ensure venting.

Monitoring: Stir at 0–5°C for 1 hour, then allow to warm to room temperature (20–25°C) for 1

additional hour. Monitor by TLC (System: DCM/MeOH 95:5) or HPLC.[1] The ketone spot

(Iloperidone) should disappear, replaced by a slightly more polar alcohol spot (P-88).[1]

Quenching: Once conversion is >98%, add Acetone (5 mL) to destroy excess hydride. Stir

for 15 minutes.

Workup: Evaporate the methanol under reduced pressure. Resuspend the residue in Water

(50 mL) and extract with DCM (3 x 50 mL).

Washing: Wash combined organic layers with Brine (50 mL), dry over anhydrous Na₂SO₄,

and filter.

Concentration: Concentrate the filtrate to yield a crude white to off-white solid.

3. Purification & Isolation:

Recrystallization: The crude solid can often be recrystallized from Ethanol/Hexane or

Isopropanol.[1]

Chromatography (Alternative): If impurities persist, purify via flash column chromatography

using a gradient of 0-5% Methanol in Dichloromethane.[1]

Yield: Expected yield is 85-95%.[1]

4. Enantiomeric Separation (Optional): Since P-88 contains a chiral center, the above method

yields a racemate.[1]

To isolate the bioactive (S)-P-88, use Chiral HPLC (Column: Chiralpak AD-H; Eluent:

Hexane/IPA/DEA).[1]

Note: The (S)-enantiomer is the predominant human metabolite [1].[1]
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Part 3: Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized compound, compare your data against these

standard parameters.

Table 1: Physicochemical Characterization Data

Parameter Specification Diagnostic Signal

Appearance White to off-white powder Visual inspection

Melting Point 118–122°C (Racemate) DSC or Capillary

MS (ESI+) [M+H]⁺ = 429.2 m/z Parent peak confirmation

¹H NMR (DMSO-d₆) δ ~4.6 ppm (m, 1H, CH-OH)

Key differentiator:

Disappearance of ketone

signal; appearance of methine

multiplet.[1]

Solubility
Soluble in DMSO, DCM,

MeOH
Poor solubility in water

Mechanism of Action Diagram: Understanding the downstream utility of P-88 requires mapping

its receptor profile.[1]

Primary Targets (High Affinity)

P-88-8991

5-HT2A
(Antagonist)

Dopamine D2
(Antagonist)

α1-Adrenergic
(Antagonist)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.caymanchem.com/product/27806/iloperidone-metabolite-p88
https://www.caymanchem.com/product/27806/iloperidone-metabolite-p88
https://www.benchchem.com/product/b1671728/docs?utm_src=pdf-body-img#part-1-technical-overview-strategic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Receptor binding profile of P-88-8991. High affinity for 5-HT2A and Alpha-1

contributes to antipsychotic efficacy and side effect profile (orthostasis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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